NNC45-0781
NNC45-0781
NNC45-0781 is a tissue-selective estrogen partial-agonist.
Brand Name:
Vulcanchem
CAS No.:
207277-66-5
VCID:
VC0006968
InChI:
InChI=1S/C27H29NO3/c29-22-10-13-24-26(18-22)31-19-25(20-6-2-1-3-7-20)27(24)21-8-11-23(12-9-21)30-17-16-28-14-4-5-15-28/h1-3,6-13,18,25,27,29H,4-5,14-17,19H2/t25-,27-/m1/s1
SMILES:
C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5
Molecular Formula:
C27H29NO3
Molecular Weight:
415.5 g/mol
NNC45-0781
CAS No.: 207277-66-5
VCID: VC0006968
Molecular Formula: C27H29NO3
Molecular Weight: 415.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | NNC45-0781 is a tissue-selective estrogen partial-agonist. |
|---|---|
| CAS No. | 207277-66-5 |
| Product Name | NNC45-0781 |
| Molecular Formula | C27H29NO3 |
| Molecular Weight | 415.5 g/mol |
| IUPAC Name | (3S,4R)-3-phenyl-4-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-3,4-dihydro-2H-chromen-7-ol |
| Standard InChI | InChI=1S/C27H29NO3/c29-22-10-13-24-26(18-22)31-19-25(20-6-2-1-3-7-20)27(24)21-8-11-23(12-9-21)30-17-16-28-14-4-5-15-28/h1-3,6-13,18,25,27,29H,4-5,14-17,19H2/t25-,27-/m1/s1 |
| Standard InChIKey | FEVZKAOFFCUDLI-XNMGPUDCSA-N |
| Isomeric SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)[C@H]3[C@H](COC4=C3C=CC(=C4)O)C5=CC=CC=C5 |
| SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5 |
| Canonical SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5 |
| Reference | [1]. Bury PS, et al. Synthesis and pharmacological evaluation of novel cis-3,4-diaryl-hydroxychromanes as high affinity partial agonists for the estrogen receptor. Bioorg Med Chem. 2002 Jan;10(1):125-45. |
| PubChem Compound | 9823142 |
| Last Modified | Feb 18 2024 |
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